![molecular formula C8H12 B3054695 Bicyclo[4.2.0]oct-7-ene CAS No. 616-10-4](/img/structure/B3054695.png)
Bicyclo[4.2.0]oct-7-ene
Overview
Description
Bicyclo[4.2.0]oct-7-ene is a chemical compound with the formula C8H12 . Its molecular weight is 108.1809 . The IUPAC Standard InChI is InChI=1S/C8H12/c1-2-4-8-6-5-7(8)3-1/h5-8H,1-4H2 .
Synthesis Analysis
The synthesis of this compound has been reported in several studies. For instance, a range of tetraaryl-substituted bicyclo[4.2.0]octa-1,5,7-trienes was prepared using a one-pot procedure starting from terminal aryl alkynes and catalyzed by a rhodium (I) complex .Molecular Structure Analysis
The molecular structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a more detailed view of the compound’s structure .Chemical Reactions Analysis
This compound has been involved in various chemical reactions. For example, it has been used in the alternating ring opening metathesis (AROM) of cyclohexene with two different Ru-cyclohexylidene carbenes .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight of 108.1809 . More detailed information about its physical and chemical properties can be found in the NIST Chemistry WebBook .Scientific Research Applications
Polymer Chemistry
Bicyclo[4.2.0]oct-7-ene derivatives have been used in polymer chemistry. For instance, Boadi and Sampson (2021) demonstrated the use of Bicyclo[4.2.0]oct-6-ene-7-carboxamide in forming a gradient copolymer with cyclohexene, showcasing its application in the synthesis of hydrophobic surfaces with specific thermal properties (Boadi & Sampson, 2021).
Organic Synthesis
Toivola, Savilampi, and Koskinen (2000) developed a novel synthesis method for Bicyclo[4.2.0]oct-1(6)-en-7-one, expanding the capabilities in organic synthesis and the potential for creating new compounds (Toivola, Savilampi, & Koskinen, 2000).
Computational Chemistry
López, Faza, and de Lera (2006) conducted a computational study on the kinetic isotope effects of the rearrangement of cis-Bicyclo[4.2.0]oct-7-ene. This research provides insights into the theoretical underpinnings of reactions involving such compounds (López, Faza, & de Lera, 2006).
Photochemistry
Leigh et al. (1991) explored the photochemistry of substituted this compound derivatives, contributing to our understanding of the photochemical behaviors of complex organic compounds (Leigh et al., 1991).
Polymer Synthesis
In the field of polymer synthesis, Chen, Li, and Sampson (2018) described the use of Bicyclo[4.2.0]oct-1(8)-ene-8-carboxamides in alternating ring-opening metathesis polymerization (AROMP), showcasing the versatility of these compounds in creating diverse polymers (Chen, Li, & Sampson, 2018).
Catalysis
Curran et al. (2012) studied the rearrangement and oligomerization reactions of cis-Bicyclo[4.2.0]oct-7-ene in the presence of Pd(II) catalysts. This research has implications for the development of new catalytic processes in organic chemistry (Curran et al., 2012).
Mechanism of Action
The mechanism of action of Bicyclo[4.2.0]oct-7-ene involves its reaction with other compounds. In one study, it was found that the amide substitution of monomers directly affects both the rate of the bicyclo[4.2.0]oct-6-ene-7-carboxamide ring opening and the rate of reaction of the resulting carbene with cyclohexene .
Properties
IUPAC Name |
bicyclo[4.2.0]oct-7-ene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12/c1-2-4-8-6-5-7(8)3-1/h5-8H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCYCKZIGTSZZQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C=CC2C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10959015 |
Source
|
| Record name | Bicyclo[4.2.0]oct-7-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10959015 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
616-10-4, 3806-82-4 |
Source
|
| Record name | Bicyclo[4.2.0]oct-7-ene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=616-10-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bicyclo(4.2.0)oct-7-ene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000616104 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bicyclo(4.2.0)oct-7-ene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003806824 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bicyclo[4.2.0]oct-7-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10959015 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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